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Compound of Interest

Compound Name: Farnesal

Cat. No.: B103030

Essential guidance for the safe handling and disposal of Farnesal, ensuring personnel safety
and regulatory compliance. This document provides immediate, actionable procedures for
researchers, scientists, and drug development professionals.

Farnesal, a sesquiterpenoid and aldehyde, requires careful management in a laboratory
setting to mitigate risks and ensure proper disposal. While not classified as acutely hazardous,
its potential for skin, eye, and respiratory irritation necessitates adherence to established safety
protocols. All chemical waste, including Farnesal and materials contaminated with it, should be
treated as hazardous unless explicitly determined otherwise by your institution's Environmental
Health and Safety (EHS) department.

Immediate Safety and Spill Response

A prompt and informed response to a Farnesal spill is critical to prevent exposure and
contamination.

1. Evacuate and Alert:
o Immediately alert all personnel in the vicinity of the spill.

o If the spill is large or in a poorly ventilated area, evacuate the laboratory and notify your
institution's EHS or safety officer.

2. Don Personal Protective Equipment (PPE):
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» Before addressing a spill, ensure you are wearing the appropriate PPE:

o

Chemical splash goggles

[¢]

Chemical-resistant gloves (nitrile or neoprene recommended)

A flame-retardant lab coat

[e]

Closed-toe shoes

o

3. Containment and Cleanup:

o For small spills, contain the liquid using an inert absorbent material such as vermiculite,
sand, or a commercial spill pillow.

o Work from the outside of the spill inward to prevent spreading.

o Once the Farnesal is fully absorbed, carefully scoop the material into a designated, sealable
waste container.

o Clean the spill area with a detergent and water solution, and wipe dry. All cleaning materials
should also be disposed of as hazardous waste.

Farnesal Disposal Protocol

The disposal of Farnesal must be conducted in accordance with local, state, and federal
regulations. The following step-by-step procedure outlines the standard process for laboratory
chemical waste.

Step 1: Waste Classification and Collection

» Based on its flash point of 110°C, Farnesal is not classified as an ignitable hazardous waste
(D001) under the Resource Conservation and Recovery Act (RCRA), which has a threshold
of 60°C. However, it should be managed as a chemical waste due to its irritant properties
and to ensure environmental protection.

o Collect all waste Farnesal, including unused product and contaminated materials (e.qg.,
absorbent pads, gloves, paper towels), in a dedicated and compatible waste container. Do
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not mix Farnesal with other waste streams unless approved by your EHS department.
Step 2: Container and Labeling

o Use a chemically resistant container with a secure, tight-fitting lid. The original product
container can be used if it is in good condition.

o Clearly label the waste container with the words "Hazardous Waste," the full chemical name
("Farnesal"), and a list of all components and their approximate percentages. Do not use
abbreviations.

Step 3: Storage

o Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA).

e The SAA should be located at or near the point of generation and under the control of the
laboratory personnel.

o Ensure the storage area is well-ventilated and away from incompatible materials, particularly
strong oxidizing agents.

Step 4: Arranging for Disposal

e Once the waste container is full or you are ready for disposal, contact your institution's EHS
department to schedule a waste pickup.

» Provide them with all necessary information about the waste, as indicated on the label.
e Do not attempt to dispose of Farnesal down the drain or in regular trash.

Quantitative Data for Farnesal

The following table summarizes key quantitative data for Farnesal for easy reference.
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Property Value

CAS Number 19317-11-4

Molecular Formula C15H240

Molecular Weight 220.35 g/mol

Flash Point 110 °C (230 °F)

Boiling Point 126-129 °C at 3.5 mmHg
Density 0.909 g/mL at 25 °C

Oral LD50 (Rat)

No specific data available for Farnesal. For the
related compound Farnesol: >5000 mg/kg.[1]

Dermal LD50 (Rabbit)

No specific data available for Farnesal. For the
related compound Farnesol: >5000 mg/kg.[1]

Farnesal Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Farnesal in a

laboratory setting.
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Farnesal Disposal Workflow
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Caption: Logical workflow for Farnesal disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal of Farnesal: A Comprehensive Guide
for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103030#farnesal-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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